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Compound of Interest

Bis[cinnamy! palladium(ll)
chloride]

cat. No.: B1181190

Compound Name:

Bis(cinnamyl palladium(ll) chloride) is an organometallic compound containing palladium. This
technical summary provides key information on its molecular formula and weight for
researchers, scientists, and professionals in drug development.

Chemical Formula and Molecular Weight

The chemical properties of bis(cinnamyl palladium(ll) chloride) are fundamental for its
application in scientific research. The molecular formula and weight are critical parameters for
experimental design and data interpretation.

Property Value

Molecular Formula C18H18CI2Pd2[1][2][3][41[5]
Molecular Weight 518.08 g/mol [2][4][5]
Alternate Molecular Weight 518.1 g/mol [1]

Palladium(ll)(tt-cinnamyl) Chloride Dimer, Di(p-

Synonyms chloro)bis(n3-cinnamyl)dipalladium(ll),
[Pd(cinnamyl)CI]2[2][3]

Appearance Yellow to dark orange crystals or powder[6]

CAS Number 12131-44-1]2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis[cinnamyl palladium(ll) chloride] | C18H18CI2Pd2 | CID 73554256 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. calpaclab.com [calpaclab.com]

e 3. [Pd(cinnamyl)CI]2 | Umicore [pmc.umicore.com]

e 4. chemimpex.com [chemimpex.com]

e 5.12131-44-1|Bis[cinnamyl palladium(ll) chloride]|BLD Pharm [bldpharm.com]
e 6. americanelements.com [americanelements.com]

 To cite this document: BenchChem. [Bis(cinnamyl palladium(ll) chloride): An Overview of its
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181190#bis-cinnamyl-palladium-ii-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

